![molecular formula C21H26ClN3O3 B5621598 2-chloro-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-5-piperidin-1-ylbenzamide](/img/structure/B5621598.png)
2-chloro-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-5-piperidin-1-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
- Synthesis of Related Compounds : While specific synthesis details for the exact compound were not found, synthesis methodologies for structurally related compounds, such as those involving piperidine and isoxazoles, are documented. For instance, the synthesis of novel bioactive heterocycles involving piperidine and isoxazole moieties highlights the complexity and specificity required in creating compounds with significant biological importance (Thimmegowda et al., 2009).
Molecular Structure Analysis
- Crystal and Molecular Structure Studies : The crystal structure of related compounds, such as those incorporating piperidinyl moieties, provides insights into their geometric configurations, including chair conformations and intermolecular hydrogen bonds. These structural details are crucial for understanding the molecular interactions and stability of the compounds (Naveen et al., 2015).
Chemical Reactions and Properties
- Chemical Oxidation and Reactivity : Research on the chemical oxidation of compounds with methylisoxazol groups offers insights into their reactivity, highlighting how specific functional groups can undergo transformations under various conditions, leading to derivatives with potentially different biological activities (Adolphe-Pierre et al., 1998).
Physical Properties Analysis
- The physical properties, such as crystallinity, melting points, and solubility, of related compounds can be influenced by their molecular structure and intermolecular interactions. These properties are essential for drug formulation and delivery.
Chemical Properties Analysis
- Bioactive Heterocycle Formation : The formation of bioactive heterocycles, including those with isoxazole and piperidine components, demonstrates the chemical versatility and potential pharmacological applications of these compounds. Their synthesis often involves multiple steps, including condensation reactions and the use of specific catalysts (Thimmegowda et al., 2009).
properties
IUPAC Name |
2-chloro-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-5-piperidin-1-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3O3/c1-14-9-17(28-24-14)10-15-12-27-13-20(15)23-21(26)18-11-16(5-6-19(18)22)25-7-3-2-4-8-25/h5-6,9,11,15,20H,2-4,7-8,10,12-13H2,1H3,(H,23,26)/t15-,20+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSLKGSWUPNTFKR-QRWLVFNGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CC2COCC2NC(=O)C3=C(C=CC(=C3)N4CCCCC4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=C(C=CC(=C3)N4CCCCC4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-5-piperidin-1-ylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.